N-cyclohexyl-N/'-2-morpholinoethyl-carbodiimide-methyl-4-toluolsulfonate
N-cyclohexyl-N/'-2-morpholinoethyl-carbodiimide-methyl-4-toluolsulfonate
Brand Name:
Vulcanchem
CAS No.:
118845-97-9
VCID:
VC0039347
InChI:
InChI=1S/C14H28N3O.C7H8O3S/c1-17(9-11-18-12-10-17)8-7-16-14(15)13-5-3-2-4-6-13;1-6-2-4-7(5-3-6)11(8,9)10/h13H,2-12H2,1H3,(H2,15,16);2-5H,1H3,(H,8,9,10)/q+1;
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)O.C[N+]1(CCOCC1)CCN=C(C2CCCCC2)N
Molecular Formula:
C21H36N3O4S+
Molecular Weight:
426.6 g/mol
N-cyclohexyl-N/'-2-morpholinoethyl-carbodiimide-methyl-4-toluolsulfonate
CAS No.: 118845-97-9
Main Products
VCID: VC0039347
Molecular Formula: C21H36N3O4S+
Molecular Weight: 426.6 g/mol
| CAS No. | 118845-97-9 |
|---|---|
| Product Name | N-cyclohexyl-N/'-2-morpholinoethyl-carbodiimide-methyl-4-toluolsulfonate |
| Molecular Formula | C21H36N3O4S+ |
| Molecular Weight | 426.6 g/mol |
| IUPAC Name | 4-methylbenzenesulfonic acid;N'-[2-(4-methylmorpholin-4-ium-4-yl)ethyl]cyclohexanecarboximidamide |
| Standard InChI | InChI=1S/C14H28N3O.C7H8O3S/c1-17(9-11-18-12-10-17)8-7-16-14(15)13-5-3-2-4-6-13;1-6-2-4-7(5-3-6)11(8,9)10/h13H,2-12H2,1H3,(H2,15,16);2-5H,1H3,(H,8,9,10)/q+1; |
| Standard InChIKey | GWYOLUOGOHTLCQ-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)O.C[N+]1(CCOCC1)CCN=C(C2CCCCC2)N |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)O.C[N+]1(CCOCC1)CCN=C(C2CCCCC2)N |
| Synonyms | 1-cyclohexyl-3-(2-morpholinoethyl)carbodiimide metho-p-toluenesulfonate CMC-CDI N-cyclohexyl-N'-2-morpholinoethyl-carbodiimide-methyl-4-toluolsulfonate |
| PubChem Compound | 164081 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume